Cas no 1040661-45-7 (methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate)

• Product Name: methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate
• CAS No: 1040661-45-7
• MF: C₂₄H₂₁N₃O₄S₂
• MW: 479.571243047714
• CID: 5383840
• Update Time: 2025-08-03

methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• IYTXCOVMKXWXTC-UHFFFAOYSA-N
• methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C24H21N3O4S2/c1-3-27-22(29)21-20(17(13-32-21)15-9-5-4-6-10-15)26-24(27)33-14-19(28)25-18-12-8-7-11-16(18)23(30)31-2/h4-13H,3,14H2,1-2H3,(H,25,28)
• InChI Key： IYTXCOVMKXWXTC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CSC1N(CC)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

Compound CAS No. 1040661-45-7: Methyl 2-[2-({3-Ethyl-4-Oxo-7-Phenyl-3H,4H-Thieno[3,2-d]Pyrimidin-2-Yl}Sulfanyl)Acetamido]Benzoate

The compound with CAS No. 1040661-45-7, named methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential applications in drug development.

The thienopyrimidine core of this compound is a heterocyclic structure that combines a thiophene ring fused with a pyrimidine ring. This unique arrangement provides the molecule with a high degree of structural flexibility and electronic diversity, making it an attractive target for researchers exploring novel therapeutic agents. The presence of the sulfanyl group (-S-) in the structure further enhances its reactivity and potential for forming bioactive intermediates.

Recent studies have focused on the biological activity of this compound, particularly its potential as an anti-inflammatory and anti-cancer agent. Researchers have demonstrated that the compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to current treatments.

In addition to its enzymatic activity, the compound has shown promising results in preclinical models of cancer. Studies indicate that it may inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various types of cancers. The benzoate ester group in the molecule plays a crucial role in enhancing its bioavailability and stability, making it a strong candidate for further exploration in oncology research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent functionalization to introduce the sulfanyl and benzoate groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both analytical studies and preclinical testing.

From an analytical standpoint, the compound has been extensively characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and interaction patterns with biological targets. Such information is invaluable for guiding further research into its mechanism of action and potential therapeutic applications.

Looking ahead, ongoing research is focused on understanding the mechanism of action of this compound at a molecular level. By employing techniques such as molecular docking and dynamic simulations, scientists aim to uncover how it interacts with target proteins and modulates their activity. This knowledge will be critical for designing more potent and selective derivatives in the future.

In conclusion, methyl 2-[2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate (CAS No. 1040661-45-) represents a fascinating example of how complex organic molecules can be harnessed for innovative therapeutic solutions. With its unique structure, diverse biological activities, and promising preclinical results, this compound stands at the forefront of modern drug discovery efforts.